Cas no 613-31-0 (9,10-Dihydroanthracene)

• Product Name: 9,10-Dihydroanthracene
• CAS No: 613-31-0
• MF: C₁₄H₁₂
• MW: 180.245083808899
• MDL: MFCD00001239
• CID: 82712
• PubChem ID: 24847705
• Update Time: 2025-11-01

9,10-Dihydroanthracene Chemical and Physical Properties

Names and Identifiers

• 9,10-Dihydroanthracene
• 9,10-Dihydroanthracene Solution
• 9,10-Dihydroanthracene1000µg
• Dihydroanthracene
• NSC 30805
• CS-0155867
• BDBM50060852
• 613-31-0
• UNII-Z142C238GB
• D89677
• D0549
• Anthracene, dihydro-
• NSC-30805
• 9,10-Dihydro-anthracene
• DTXSID3075256
• MFCD00001239
• FT-0621599
• LS-14273
• AKOS004907975
• 9,10-Dihydroanthracene, 97%
• 14314-91-1
• Anthracene, 9,10-dihydro-
• Z142C238GB
• NSC30805
• Q15634096
• NS00034645
• EINECS 210-336-1
• InChI=1/C14H12/c1-2-6-12-10-14-8-4-3-7-13(14)9-11(12)5-1/h1-8H,9-10H
• CHEMBL125337
• AI3-09026
• Anthracene,10-dihydro-
• Anthracene, dihydro
• STK365298
• Anthracene, 9,10dihydro
• DB-242979
• DTXCID6042999

• MDL： MFCD00001239
• Inchi： 1S/C14H12/c1-2-6-12-10-14-8-4-3-7-13(14)9-11(12)5-1/h1-8H,9-10H2
• InChI Key： WPDAVTSOEQEGMS-UHFFFAOYSA-N
• SMILES： C1C2C=CC=CC=2CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 180.09400
• Monoisotopic Mass: 180.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Density: 0.88 g/mL at 25 °C(lit.)
• Melting Point: 103-107 °C (lit.)
• Boiling Point: 312 °C(lit.)
• Flash Point: 131.8±12.5 °C
• Refractive Index: 1.6415 (estimate)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 3.18160
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

9,10-Dihydroanthracene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： R10: flammable. R25: swallowingToxic. R36/38: irritating to eyes and skin.
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 9,10-Dihydroanthracene

9,10-Dihydroanthracene: A Comprehensive Overview

9,10-Dihydroanthracene (CAS No. 613-31-0) is a polycyclic aromatic hydrocarbon (PAH) that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of anthracene, a well-known PAH with three fused benzene rings. The 9,10-dihydro designation indicates the presence of two hydrogen atoms in the 9 and 10 positions of the anthracene structure, which introduces unique electronic and structural properties to the molecule.

Recent studies have highlighted the potential of 9,10-dihydroanthracene in advanced materials science. Researchers have explored its use as a precursor for synthesizing graphene-like materials due to its planar structure and high conjugation. The compound's ability to undergo controlled oxidation and reduction reactions has made it a valuable intermediate in organic synthesis. For instance, 9,10-dihydroanthracene derivatives have been employed in the development of novel semiconducting polymers and organic light-emitting diodes (OLEDs), where their electronic properties play a crucial role in device performance.

The chemical synthesis of 9,10-dihydroanthracene typically involves the hydrogenation of anthracene under specific catalytic conditions. This process can be optimized to achieve high yields and purity levels, which are critical for its application in sensitive electronic devices. Recent advancements in catalytic hydrogenation techniques have further enhanced the efficiency of this synthesis pathway, making it more accessible for large-scale production.

In terms of physical properties, 9,10-dihydroanthracene exhibits a melting point of approximately 255°C and a boiling point around 485°C. Its solubility in organic solvents such as dichloromethane and tetrahydrofuran makes it suitable for various solution-based processing techniques commonly used in materials science. The compound's UV-Vis absorption spectrum shows strong absorption bands in the visible region, which is attributed to its extended conjugation system.

One of the most promising applications of 9,10-dihydroanthracene lies in its use as an electron donor material in organic photovoltaic (OPV) devices. Recent studies have demonstrated that incorporating 9,10-dihydroanthracene derivatives into OPV architectures can significantly improve charge transport properties and overall device efficiency. This is largely due to the compound's ability to facilitate efficient electron transfer at the donor-acceptor interface.

Furthermore, 9,10-dihydroanthracene has found applications in drug delivery systems due to its ability to form stable inclusion complexes with various bioactive molecules. Researchers have explored its potential as a carrier for hydrophobic drugs, leveraging its high loading capacity and controlled release properties. This emerging application highlights the versatility of 9,10-dihydroanthracene beyond traditional materials science domains.

From an environmental perspective, understanding the fate and transport of 9,10-dihydroanthracene in natural systems is essential for assessing its potential impact on ecosystems. Recent environmental studies have focused on its biodegradation pathways and bioaccumulation potential. These studies have provided valuable insights into the compound's persistence in aquatic environments and its potential risks to aquatic organisms.

In conclusion, 9,10-dihydroanthracene (CAS No. 613-31-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties and structural characteristics make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to evolve, the potential for new applications of 9,10-dihydroanthracene will undoubtedly expand further.